Cas no 16052-42-9 (2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane)

• Product Name: 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane
• CAS No: 16052-42-9
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• MDL: MFCD00001481
• CID: 50301
• PubChem ID: 87572831
• Update Time: 2025-07-24

2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane Chemical and Physical Properties

Names and Identifiers

• (1S,2R,4R)-2-Chloro-1-isopropyl-4-methylcyclohexane
• [1S-(1alpha,2beta,4beta)]-2-Chloro-1-isopropyl-4-methylcyclohexane
• (-)-Menthyl Chloride
• (?)-Menthyl chloride
• (1R,2S,5R)-(-)-Menthyl chloride
• (-)-3-Chloro-p-menthane
• Einecs 240-200-7
• MINUS-MENTHYL CHLORIDE
• (1S,2R,4R)-2-chloro-4-methyl-1-(propan-2-yl)cyclohexane
• Cyclohexane, 2-chloro-4-methyl-1-(1-methylethyl)-, (1S,2R,4R)-
• C10H19Cl
• NSC55430
• (--)menthyl chloride
• 5128AD
• M0834
• BB 0260390
• 052M429
• Cyclohexane, [1S-(1.al
• T71870
• (1S,2R,4R)-2-chloro-4-methyl-1-propan-2-ylcyclohexane
• 29707-60-6
• (1R)-(-)-Menthyl chloride, (1S,2R,4R)-2-Chloro-1-isopropyl-1-methylcyclohexane, [1S-(1alpha,2beta,4beta)]-2-Chloro-4-methyl-1-(methylethyl)cyclohexane
• Cyclohexane, [1S-(1.alpha.,2.beta.,4.beta.)]-
• J-009730
• (-)-Menthyl chloride, 98%
• SCHEMBL10001723
• 16052-42-9
• AKOS016344245
• AS-71351
• NSC-55430
• CS-0328614
• MFCD00001481
• OMLOJNNKKPNVKN-KXUCPTDWSA-N
• FM147209
• (-)-Menthylchloride
• 7VJ55B8UEM
• (1S,2R,4R)-2-Chloro-4-methyl-1-(1-methylethyl)cyclohexane
• 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane

• MDL： MFCD00001481
• Inchi： 1S/C10H19Cl/c1-7(2)9-5-4-8(3)6-10(9)11/h7-10H,4-6H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： OMLOJNNKKPNVKN-KXUCPTDWSA-N
• SMILES： Cl[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 174.11800
• Monoisotopic Mass: 174.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• XLogP3: 4.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.936 g/mL at 25 °C(lit.)
• Melting Point: −20-−16.5 °C (lit.)
• Boiling Point: 101°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.4634(lit.)
• PSA: 0.00000
• LogP: 3.68600
• Optical Activity: [α]20/D −52.4°, neat

2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane

Professional Introduction to 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane (CAS No. 16052-42-9)

2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane, identified by its CAS number 16052-42-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclohexane derivative features a chloro substituent at the 2-position, a methyl group at the 4-position, and an isopropyl group at the 1-position, making it a versatile intermediate for various synthetic applications. The unique structural configuration of this compound contributes to its reactivity and potential utility in the development of novel chemical entities.

The compound's molecular structure, characterized by a cyclohexane ring with specific substituents, makes it an attractive candidate for further chemical modifications. The presence of the chloro group enhances its reactivity in nucleophilic substitution reactions, while the methyl and isopropyl groups provide steric and electronic influences that can be leveraged in drug design. Such structural features are particularly valuable in medicinal chemistry, where precise control over molecular properties is essential for optimizing pharmacological activity.

In recent years, there has been growing interest in cyclohexane derivatives due to their potential applications in pharmaceuticals. The compound 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane has been explored in several research studies as a building block for more complex molecules. Its ability to undergo various chemical transformations makes it a valuable asset in synthetic chemistry, enabling the construction of diverse scaffolds for drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. Researchers have utilized 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane to develop novel compounds with potential therapeutic effects. For instance, studies have demonstrated its utility in creating derivatives with anti-inflammatory and antimicrobial properties. These findings highlight the compound's importance as a precursor in the quest for new drugs.

The synthesis of 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the functionalization of a cyclohexane ring, followed by selective substitution to introduce the chloro, methyl, and isopropyl groups. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions are often employed to achieve high yields and purity.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial applications. Its robustness ensures that it can be stored and handled without significant degradation, which is crucial for maintaining consistency in pharmaceutical manufacturing. This stability, combined with its reactivity, positions 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane as a reliable component in synthetic protocols.

In addition to its synthetic value, 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane has been studied for its potential environmental impact. Research has focused on understanding how this compound behaves in different ecosystems and how it can be safely managed during production and disposal. These efforts are part of broader initiatives to ensure that chemical products meet stringent environmental standards without compromising their utility.

The future prospects of 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane in pharmaceutical research are promising. As new methodologies emerge, the possibilities for utilizing this compound will likely expand. Its role as an intermediate in drug development underscores its importance in advancing medicinal chemistry. By continuing to explore its potential, scientists can unlock new opportunities for creating innovative therapeutic agents.

The compound's versatility also extends to material science applications. Researchers have investigated its use in creating novel polymers and coatings that exhibit unique properties. These materials could find applications in industries ranging from automotive to electronics, demonstrating the broad utility of cyclohexane derivatives like 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane.

In conclusion, 2-Chloro-4-methyl-1-(1-methylethyl)-Cyclohexane (CAS No. 16052-42-9) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its structural features enable diverse chemical transformations, making it a valuable intermediate for drug discovery and material science applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, contributing to advancements across multiple scientific disciplines.